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Compound of Interest

Compound Name: 2-Fluoro-4-thiocyanatoaniline

Cat. No.: B079328 Get Quote

Essential Safety and Handling Guide for 2-
Fluoro-4-thiocyanatoaniline
FOR IMMEDIATE USE BY RESEARCHERS, SCIENTISTS, AND DRUG DEVELOPMENT

PROFESSIONALS

This document provides critical safety and logistical information for the handling and disposal of

2-Fluoro-4-thiocyanatoaniline (CAS RN: 14512-85-7). The following procedures are based

on available data for structurally related compounds, including aromatic anilines and

thiocyanates, and are intended to ensure the safety of all laboratory personnel.

Hazard Assessment
2-Fluoro-4-thiocyanatoaniline is classified as a hazardous substance. Based on data from

similar compounds, it should be considered harmful if swallowed, in contact with skin, or

inhaled.[1][2] It is expected to cause skin and serious eye irritation, and may cause respiratory

irritation.[1] Aromatic anilines are known to be toxic and can be absorbed through the skin.[3][4]

[5] Some are potential carcinogens.[4] Thiocyanates can also be toxic and may be sensitive to

moisture and light.[6][7]
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Hazard Statement Classification

Harmful if swallowed Acute Toxicity, Oral

Harmful in contact with skin Acute Toxicity, Dermal

Harmful if inhaled Acute Toxicity, Inhalation

Causes skin irritation Skin Irritant

Causes serious eye irritation Eye Irritant

May cause respiratory irritation Respiratory Irritant

Potential for skin sensitization and

carcinogenicity
Based on aniline structure

Personal Protective Equipment (PPE)
A comprehensive PPE plan is mandatory for handling this compound. The following table

outlines the required PPE for various laboratory operations.

Personal Protective Equipment (PPE) Requirements
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Operation
Engineering
Controls

Gloves
Eye
Protection

Lab Attire
Respiratory
Protection

Weighing/Tra

nsfer

Chemical

Fume Hood

or Glove Box

Double-glove

with nitrile or

neoprene

gloves

Chemical

safety

goggles and

face shield

Full-length

lab coat, long

pants,

closed-toe

shoes

NIOSH-

approved

respirator

with organic

vapor

cartridges

In-Solution

Handling

Chemical

Fume Hood

Nitrile or

neoprene

gloves

Chemical

safety

goggles

Full-length

lab coat, long

pants,

closed-toe

shoes

Readily

available

Work-

up/Purificatio

n

Chemical

Fume Hood

Nitrile or

neoprene

gloves

Chemical

safety

goggles and

face shield

Full-length

lab coat, long

pants,

closed-toe

shoes

NIOSH-

approved

respirator

with organic

vapor

cartridges

Waste

Disposal

Chemical

Fume Hood

Double-glove

with nitrile or

neoprene

gloves

Chemical

safety

goggles and

face shield

Full-length

lab coat, long

pants,

closed-toe

shoes

NIOSH-

approved

respirator

with organic

vapor

cartridges

Note: Always inspect gloves for tears or holes before use.[8] Change gloves immediately if they

become contaminated.

Operational Plan: Step-by-Step Handling
Procedures
Adherence to the following workflow is critical to minimize exposure and ensure a safe working

environment.
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Figure 1. Step-by-step workflow for handling 2-Fluoro-4-thiocyanatoaniline.

Emergency Procedures
Immediate and appropriate action is crucial in the event of an exposure or spill.

Incident Immediate Action

Skin Contact

Immediately flush skin with plenty of soap and

water for at least 15 minutes while removing

contaminated clothing and shoes.[4][6] Seek

immediate medical attention.

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids.[4][6] Seek immediate

medical attention.

Inhalation

Move the victim to fresh air. If breathing is

difficult, give oxygen. If not breathing, give

artificial respiration.[6] Seek immediate medical

attention.

Ingestion
Do NOT induce vomiting. Rinse mouth with

water.[1] Seek immediate medical attention.

Spill

Evacuate the area. Wear appropriate PPE,

including respiratory protection. Cover the spill

with an inert absorbent material (e.g.,

vermiculite, sand).[4] Collect the material into a

sealed, labeled container for disposal. Ventilate

the area and wash the spill site after material

pickup is complete. For large spills, contact your

institution's environmental health and safety

department.

Disposal Plan
All waste containing 2-Fluoro-4-thiocyanatoaniline must be treated as hazardous waste.
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Waste Disposal Protocol

Waste Type Container Labeling Storage
Disposal
Method

Solid Waste

Sealable,

labeled, plastic

or glass

container

"Hazardous

Waste: 2-Fluoro-

4-

thiocyanatoanilin

e, Solid"

In a designated,

well-ventilated

satellite

accumulation

area

Via licensed

hazardous waste

disposal

company

Liquid Waste

Sealable,

labeled,

compatible

solvent bottle

"Hazardous

Waste: 2-Fluoro-

4-

thiocyanatoanilin

e, [Solvent

Name]"

In a designated,

well-ventilated

satellite

accumulation

area

Via licensed

hazardous waste

disposal

company

Contaminated

PPE

Double-bagged

in sealed plastic

bags

"Hazardous

Waste:

Contaminated

PPE"

In a designated,

well-ventilated

satellite

accumulation

area

Via licensed

hazardous waste

disposal

company

Key Disposal Principles:

Do not dispose of this chemical down the drain.[8]

Offer surplus and non-recyclable solutions to a licensed disposal company.[1][8]

Dispose of contaminated packaging as unused product.[1]

Ensure all waste containers are properly sealed and labeled with the full chemical name and

associated hazards.

By adhering to these guidelines, you can significantly mitigate the risks associated with

handling 2-Fluoro-4-thiocyanatoaniline and ensure a safer laboratory environment. Always

consult your institution's specific safety protocols and chemical hygiene plan.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.chemicalbook.com/msds/2-nitro-4-thiocyanatoaniline.pdf
https://static.cymitquimica.com/products/IN/pdf/sds-DA0033ET.pdf
https://www.chemicalbook.com/msds/2-nitro-4-thiocyanatoaniline.pdf
https://static.cymitquimica.com/products/IN/pdf/sds-DA0033ET.pdf
https://www.benchchem.com/product/b079328?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b079328?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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